Cas no 113738-20-8 (4-azidobut-1-ene)

• Product Name: 4-azidobut-1-ene
• CAS No: 113738-20-8
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 2879241
• PubChem ID: 13816331
• Update Time: 2025-05-20

4-azidobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-azido-1-butene
• .4-azido-but-1-ene;.3-butenyl azide;homoallyl azide;.4-azidobut-1-ene;
• 4-azidobut-1-ene
• EN300-217646
• 1-Butene, 4-azido-
• homoallylazide
• 113738-20-8
• AKOS013636186
• F8883-6623

• Inchi： 1S/C4H7N3/c1-2-3-4-6-7-5/h2H,1,3-4H2
• InChI Key： VOZXVUUKGSCUHN-UHFFFAOYSA-N
• SMILES： N(CCC=C)=[N+]=[N-]

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 49.75000
• LogP: 1.32556

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 4-azidobut-1-ene

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 113738-20-8 and 4-azidobut-1-ene

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 113738-20-8 and the product 4-azidobut-1-ene have garnered significant attention due to their unique chemical properties and potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that 4-azidobut-1-ene, a versatile alkyne-azide click chemistry reagent, plays a pivotal role in the synthesis of complex biomolecules. Its ability to participate in Huisgen cycloaddition reactions makes it an invaluable tool for bioconjugation and labeling applications. Researchers have successfully utilized 4-azidobut-1-ene to develop novel drug delivery systems and targeted therapies, particularly in the field of oncology and infectious diseases.

The compound 113738-20-8, a closely related derivative, has shown promising results in preclinical studies as a potential inhibitor of key enzymatic pathways. Its mechanism of action involves the selective modulation of protein-protein interactions, which is crucial for the development of next-generation therapeutics. Recent publications have highlighted its efficacy in models of inflammatory diseases and neurodegenerative disorders, suggesting a broad spectrum of applications.

Methodologically, advancements in synthetic chemistry have enabled the efficient production of both 4-azidobut-1-ene and 113738-20-8 with high purity and yield. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize reaction conditions, reducing the environmental impact and cost of production. These innovations are critical for scaling up manufacturing processes to meet the demands of clinical trials and eventual commercialization.

In conclusion, the ongoing research on 113738-20-8 and 4-azidobut-1-ene underscores their importance in the chemical biology and pharmaceutical industries. Their unique properties and versatile applications make them valuable assets in the quest for novel therapeutics. Future studies should focus on further elucidating their mechanisms of action and exploring their potential in combination therapies. The insights provided in this brief aim to guide researchers and industry professionals in leveraging these compounds for groundbreaking discoveries.